Cas no 1863454-17-4 (5-(3-amino-1H-pyrazol-1-yl)pentan-2-ol)

• Product Name: 5-(3-amino-1H-pyrazol-1-yl)pentan-2-ol
• CAS No: 1863454-17-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5843504
• PubChem ID: 165473291
• Update Time: 2025-05-20

5-(3-amino-1H-pyrazol-1-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1109305
• 5-(3-amino-1H-pyrazol-1-yl)pentan-2-ol
• 1863454-17-4

• Inchi： 1S/C8H15N3O/c1-7(12)3-2-5-11-6-4-8(9)10-11/h4,6-7,12H,2-3,5H2,1H3,(H2,9,10)
• InChI Key： CAAZHBMVBOPKMR-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C=CC(N)=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 5-(3-amino-1H-pyrazol-1-yl)pentan-2-ol

5-(3-Amino-1H-pyrazol-1-yl)pentan-2-ol: A Comprehensive Overview

5-(3-Amino-1H-pyrazol-1-yl)pentan-2-ol, with the CAS number 1863454-17-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(3-amino-1H-pyrazol-1-yl)pentan-2-ol, is characterized by its unique structural features and potential biological activities. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Properties

5-(3-Amino-1H-pyrazol-1-yl)pentan-2-ol is a small organic molecule with a molecular formula of C₉H₁₅N₃O. The compound features a 5-carbon chain with a hydroxyl group at the second position and a 3-amino-1H-pyrazole moiety attached to the fifth carbon. The presence of the hydroxyl group and the amino-substituted pyrazole ring imparts unique chemical and physical properties to the molecule. These properties include solubility in polar solvents, hydrogen bonding capabilities, and potential reactivity in various chemical reactions.

Synthesis Methods

The synthesis of 5-(3-amino-1H-pyrazol-1-yl)pentan-2-ol has been explored through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 5-bromopentan-2-one with hydrazine to form the corresponding pyrazole derivative, followed by reduction to introduce the amino group. Another method involves the condensation of 3-aminoacrylonitrile with 5-hydroxypentanal, followed by reduction to form the final product. These synthetic strategies have been optimized to achieve high yields and purity levels, making them suitable for both laboratory-scale synthesis and industrial production.

Biological Properties and Applications

5-(3-Amino-1H-pyrazol-1-yl)pentan-2-ol has shown promising biological activities in various preclinical studies. One of its key applications is in the field of neuropharmacology, where it has been investigated for its potential as an antidepressant and anxiolytic agent. Recent studies have demonstrated that this compound can modulate serotonin and dopamine neurotransmission pathways, which are crucial for mood regulation. Additionally, it has exhibited anti-inflammatory properties, making it a potential candidate for treating inflammatory disorders.

In cancer research, 5-(3-Amino-1H-pyrazol-1-yl)pentan-2-ol has been studied for its ability to inhibit cancer cell proliferation and induce apoptosis. Preclinical studies have shown that it can target specific signaling pathways involved in cancer progression, such as the PI3K/AKT pathway. These findings suggest that this compound may have therapeutic potential in oncology.

Clinical Trials and Future Prospects

The promising preclinical results of 5-(3-Amino-1H-pyrazol-1-yl)pentan-2-ol have led to increased interest in advancing its development into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Preliminary data from these trials have shown favorable safety profiles, with no significant adverse effects reported at therapeutic doses.

The future prospects for 5-(3-Amino-1H-pyrazol-1-yl)pentan-2-ol are promising. If clinical trials continue to yield positive results, this compound could potentially be developed into a new class of therapeutic agents for treating various diseases. Ongoing research is focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring combination therapies to maximize its therapeutic efficacy.

Conclusion

In conclusion, 5-(3-Amino-1H-pyrazol-1-y l)pentan -2 -o l (CAS No: 1863454 - 17 - 4) strong > is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, this compound may play a crucial role in addressing unmet medical needs and improving patient outcomes.